2-(1,1-dioxidotetrahydro-3-thienyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine hydrochloride

• IUPAC Name: 2-(1,1-dioxothiolan-3-yl)-4,5,6,7-tetrahydroindazol-3-amine;hydrochloride
• InChI: InChI=1S/C11H17N3O2S.ClH/c12-11-9-3-1-2-4-10(9)13-14(11)8-5-6-17(15,16)7-8;/h8H,1-7,12H2;1H
• InChI Key: YDYDSYAWPLPNFN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN(C(=C2C1)N)C3CCS(=O)(=O)C3.Cl
• Molecular Formula: C11H18ClN3O2S
• Molecular Weight: 291.80 g/mol

Description

The compound “2-(1,1-dioxidotetrahydro-3-thienyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine hydrochloride” is a complex organic molecule. It contains a tetrahydrothiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. The ring also has two oxygen atoms attached, making it a 1,1-dioxide. The molecule also contains an indazole ring, which is a fused two-ring system with one benzene ring and one pyrazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be expected to be quite complex, due to the presence of multiple ring systems and functional groups. The tetrahydrothiophene ring is likely to be a key structural feature, as is the indazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be expected to depend on its precise molecular structure. For example, its solubility would likely be influenced by the presence of polar functional groups, while its melting and boiling points would depend on factors such as molecular weight and intermolecular forces.

Scientific Research Applications

Synthesis and Chemical Transformations

The compound 2-(1,1-dioxidotetrahydro-3-thienyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine hydrochloride, due to its complex structure, is not directly referenced in available literature. However, research related to similar compounds provides insights into potential applications in scientific research, focusing on synthesis and chemical transformations.

• Synthesis of Related Compounds : The synthesis of tetrahydro-4H-benzo[4,5]thieno[2,3-d][1,3]oxazines and hexahydrobenzo[4,5]thieno[2,3-d]pyrimidines has been explored through various chemical transformations, indicating a broad interest in the synthesis and functionalization of sulfur-containing heterocycles for potential applications in materials science and medicinal chemistry (El-Ahl, Ismail, & Amer, 2003).

• Chemical Reactions and Properties : Studies on phosphoramides and the synthesis of 3-amino-1,2-benzisothiazole-1,1-dioxides and 3-aminothieno[3,4-d]isothiazole-1,1-dioxides demonstrate the versatility of sulfur and nitrogen-containing heterocycles in synthesizing compounds with potentially valuable biological activities (Jensen & Pedersen, 1981).

Potential Applications in Drug Discovery and Material Science

The structural features and synthetic pathways explored in related research suggest that compounds like 2-(1,1-dioxidotetrahydro-3-thienyl)-4,5,6,7-tetrahydro-2H-indazol-3-amine hydrochloride could have applications in drug discovery and material science. These could range from serving as intermediates in the synthesis of pharmacologically active molecules to being precursors for materials with unique electrochemical properties.

• Drug Discovery : The structural motifs present in the compound are reminiscent of those found in molecules with biological activity. Research on similar heterocyclic compounds has demonstrated their potential as scaffolds in drug discovery, particularly for the development of new therapeutic agents (Gautam & Chaudhary, 2015).

• Material Science : The synthesis of novel electrochromic materials and polymers based on similar sulfur-containing heterocycles indicates the potential of such compounds in the development of new materials with desirable electronic and optical properties (İçli, Pamuk, Algi, Önal, & Cihaner, 2010).